Cas no 1211529-82-6 (5-[(tert-butoxy)carbonyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid)

5-[(tert-butoxy)carbonyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its key advantages include the presence of both a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functional group, enabling selective deprotection and further derivatization. The pyrrolo[3,4-d][1,3]oxazole core offers a rigid scaffold for constructing complex molecular architectures. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its compatibility with standard coupling reactions and stability under various synthetic conditions. Its well-defined reactivity profile makes it a reliable intermediate for constructing peptidomimetics and other heterocyclic systems.
5-[(tert-butoxy)carbonyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid structure
1211529-82-6 structure
Product Name:5-[(tert-butoxy)carbonyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid
CAS No:1211529-82-6
MF:C11H14N2O5
MW:254.239263057709
CID:3161477
PubChem ID:66614583
Update Time:2025-06-07

5-[(tert-butoxy)carbonyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (4-nitro-1-naphthyl)amine
    • 5-[(tert-butoxy)carbonyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid
    • 5-(tert-butoxycarbonyl)-5,6-dihydro-4H-pyrrolo[3,4-d]oxazole-2-carboxylicacid
    • XVBBPJYJAIKIKP-UHFFFAOYSA-N
    • SCHEMBL175997
    • 1211529-82-6
    • PB35757
    • 5-Boc-5,6-dihydro-4H-pyrrolo-[3,4-d]oxazole-2-carboxylicacid
    • P11701
    • 5-Boc-5,6-dihydro-4H-pyrrolo-[3,4-d]oxazole-2-carboxylic acid
    • 4,6-dihydro-pyrrolo[3,4-d]oxazole-2,5-dicarboxylic acid 5-tert-butyl ester
    • CS-0057669
    • SB21000
    • 5-[(2-methylpropan-2-yl)oxycarbonyl]-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid
    • 5-(TERT-BUTOXYCARBONYL)-5,6-DIHYDRO-4H-PYRROLO[3,4-D]OXAZOLE-2-CARBOXYLIC ACID
    • MDL: MFCD14581118
    • Inchi: 1S/C11H14N2O5/c1-11(2,3)18-10(16)13-4-6-7(5-13)17-8(12-6)9(14)15/h4-5H2,1-3H3,(H,14,15)
    • InChI Key: XVBBPJYJAIKIKP-UHFFFAOYSA-N
    • SMILES: O(C(N1CC2=C(C1)OC(C(=O)O)=N2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 254.09027155Da
  • Monoisotopic Mass: 254.09027155Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 92.9Ų

5-[(tert-butoxy)carbonyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B702380-1mg
5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo[3,4-d]oxazole-2-carboxylic Acid
1211529-82-6
1mg
$ 70.00 2022-06-06
TRC
B702380-2mg
5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo[3,4-d]oxazole-2-carboxylic Acid
1211529-82-6
2mg
$ 95.00 2022-06-06
TRC
B702380-10mg
5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo[3,4-d]oxazole-2-carboxylic Acid
1211529-82-6
10mg
$ 340.00 2022-06-06
Chemenu
CM556458-100mg
5-[(tert-Butoxy)carbonyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid
1211529-82-6 95%+
100mg
$*** 2023-04-03
Chemenu
CM556458-250mg
5-[(tert-Butoxy)carbonyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid
1211529-82-6 95%+
250mg
$*** 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20121842-100MG
5-[(tert-butoxy)carbonyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid
1211529-82-6 95%
100MG
¥ 2,052.00 2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20121842-250MG
5-[(tert-butoxy)carbonyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid
1211529-82-6 95%
250MG
¥ 3,280.00 2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20121842-500MG
5-[(tert-butoxy)carbonyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid
1211529-82-6 95%
500MG
¥ 5,464.00 2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20121842-1G
5-[(tert-butoxy)carbonyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid
1211529-82-6 95%
1g
¥ 8,190.00 2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20121842-5G
5-[(tert-butoxy)carbonyl]-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-2-carboxylic acid
1211529-82-6 95%
5g
¥ 24,571.00 2023-03-17
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD